1-acetyl-N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidine-4-carboxamide

Specification

• CAS No.: 1903250-47-4
• Molecular Formula: C15H19N5O4
• Molecular Weight: 333.348
• IUPAC Name: 1-acetyl-N-[[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl]piperidine-4-carboxamide
• Standard InChI: InChI=1S/C15H19N5O4/c1-9-7-12(18-23-9)14-17-13(24-19-14)8-16-15(22)11-3-5-20(6-4-11)10(2)21/h7,11H,3-6,8H2,1-2H3,(H,16,22)
• Standard InChI Key: SJEGDSHBWNJCGD-UHFFFAOYSA-N
• SMILES: CC1=CC(=NO1)C2=NOC(=N2)CNC(=O)C3CCN(CC3)C(=O)C

Introduction

Synthesis and Potential Applications

The synthesis of such compounds typically involves multi-step reactions, including the formation of the oxadiazole and isoxazole rings, followed by their attachment to the piperidine core. The acetylation of the piperidine nitrogen is a common modification to enhance solubility or bioavailability.

While specific applications of 1-acetyl-N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidine-4-carboxamide are not detailed in the available literature, compounds with similar structures have been investigated for their antibacterial, antiviral, and anticancer properties. The combination of heterocyclic rings can provide a scaffold for designing drugs with targeted biological activities.

Research Findings and Challenges

Given the lack of specific data on this compound, research efforts would focus on synthesizing and characterizing it, followed by in vitro and in vivo studies to assess its pharmacological potential. Key challenges include optimizing the synthesis route for efficiency and yield, as well as evaluating the compound's safety and efficacy in biological systems.

Future Directions:

• Synthesis Optimization: Developing efficient synthesis methods to produce the compound in sufficient quantities for biological testing.

• Pharmacological Evaluation: Conducting in vitro and in vivo studies to assess the compound's efficacy and safety.

• Structural Modifications: Exploring structural analogs to enhance desired biological activities while minimizing adverse effects.